Cas no 1869351-24-5 (2-{[(6-Chloropyridin-3-yl)methyl]amino}-3-methylbutanamide)

• Product Name: 2-{[(6-Chloropyridin-3-yl)methyl]amino}-3-methylbutanamide
• CAS No: 1869351-24-5
• MF: C₁₁H₁₆ClN₃O
• MW: 241.717241287231
• CID: 6196885
• PubChem ID: 165795151
• Update Time: 2025-10-24

2-{[(6-Chloropyridin-3-yl)methyl]amino}-3-methylbutanamide Chemical and Physical Properties

Names and Identifiers

• 2-{[(6-chloropyridin-3-yl)methyl]amino}-3-methylbutanamide
• EN300-841889
• 1869351-24-5
• 2-{[(6-Chloropyridin-3-yl)methyl]amino}-3-methylbutanamide

• Inchi： 1S/C11H16ClN3O/c1-7(2)10(11(13)16)15-6-8-3-4-9(12)14-5-8/h3-5,7,10,15H,6H2,1-2H3,(H2,13,16)
• InChI Key： LAECLLCETBOPIM-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)CNC(C(N)=O)C(C)C

Computed Properties

• Exact Mass: 241.0981898g/mol
• Monoisotopic Mass: 241.0981898g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 68Ų

Additional information on 2-{[(6-Chloropyridin-3-yl)methyl]amino}-3-methylbutanamide

Comprehensive Overview of 2-{[(6-Chloropyridin-3-yl)methyl]amino}-3-methylbutanamide (CAS No. 1869351-24-5)

In the realm of organic chemistry and pharmaceutical research, 2-{[(6-Chloropyridin-3-yl)methyl]amino}-3-methylbutanamide (CAS No. 1869351-24-5) has emerged as a compound of significant interest. This molecule, characterized by its unique structural features, has garnered attention due to its potential applications in various scientific and industrial domains. The compound's systematic name reflects its intricate chloropyridinyl and methylbutanamide moieties, which contribute to its distinct chemical properties.

The 6-Chloropyridin-3-yl group in 2-{[(6-Chloropyridin-3-yl)methyl]amino}-3-methylbutanamide is a critical component that influences its reactivity and interaction with biological targets. Researchers have explored its role in the development of novel agrochemicals and pharmaceutical intermediates, aligning with current trends in sustainable chemistry and green synthesis. The compound's amino acid derivative nature also makes it a candidate for studies in peptide mimetics and drug design, topics frequently searched in academic and industrial databases.

From a synthetic perspective, CAS No. 1869351-24-5 exemplifies the growing demand for high-purity specialty chemicals. Its synthesis often involves multi-step organic reactions, including reductive amination and amide coupling, techniques widely discussed in modern chemistry forums. The compound's solubility and stability under various conditions are frequently queried by researchers, highlighting its practical relevance in formulation development.

In the context of structure-activity relationships (SAR), 2-{[(6-Chloropyridin-3-yl)methyl]amino}-3-methylbutanamide serves as a valuable scaffold for molecular optimization. Computational chemists often investigate its conformational flexibility and hydrogen bonding potential, addressing common questions about bioisosteric replacements in medicinal chemistry. These aspects resonate with the increasing use of AI-driven drug discovery tools, a hot topic in contemporary research.

Analytical characterization of CAS No. 1869351-24-5 typically employs advanced techniques such as HPLC-MS and NMR spectroscopy, addressing the community's focus on quality control in chemical manufacturing. Discussions around its spectral data interpretation frequently appear in scientific literature, catering to the needs of analytical chemists and regulatory professionals.

As the scientific community continues to explore nitrogen-containing heterocycles, compounds like 2-{[(6-Chloropyridin-3-yl)methyl]amino}-3-methylbutanamide remain at the forefront of innovation. Its potential applications in crop protection and biomedical research align with global priorities in food security and healthcare, making it a subject of ongoing investigation and development.